Cas no 2230789-64-5 ((R)-1-cyclopropylpropan-2-amine hydrochloride)

• Product Name: (R)-1-cyclopropylpropan-2-amine hydrochloride
• CAS No: 2230789-64-5
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 5975578
• PubChem ID: 137965970
• Update Time: 2025-06-11

(R)-1-cyclopropylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-cyclopropylpropan-2-amine hydrochloride
• (2R)-1-cyclopropylpropan-2-amine hydrochloride
• 2230789-64-5
• EN300-6473162
• (2R)-1-Cyclopropylpropan-2-amine;hydrochloride

• Inchi： 1S/C6H13N.ClH/c1-5(7)4-6-2-3-6;/h5-6H,2-4,7H2,1H3;1H/t5-;/m1./s1
• InChI Key： VNYSQDOEZLQMFC-NUBCRITNSA-N
• SMILES： C(C1CC1)[C@H](N)C.Cl

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1-cyclopropylpropan-2-amine hydrochloride

Introduction to (R)-1-cyclopropylpropan-2-amine hydrochloride (CAS No. 2230789-64-5)

(R)-1-cyclopropylpropan-2-amine hydrochloride, with the CAS number 2230789-64-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of chiral amines, which play a crucial role in the development of various therapeutic agents due to their stereospecific interactions with biological targets. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The structural uniqueness of (R)-1-cyclopropylpropan-2-amine hydrochloride lies in its cyclopropyl substituent attached to the secondary amine group. This structural feature contributes to its distinct pharmacological properties, making it a subject of extensive research in medicinal chemistry. The (R) configuration, indicated by the prefix "(R)", specifies the stereochemical arrangement of the molecule, which is critical for its biological activity and interaction with enzymes and receptors.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage chiral amines for enhanced efficacy and reduced side effects. (R)-1-cyclopropylpropan-2-amine hydrochloride has emerged as a promising candidate in this regard. Its ability to selectively bind to biological targets with high enantiomeric purity makes it an attractive scaffold for drug design. Researchers have been exploring its potential in various therapeutic areas, including central nervous system disorders, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of (R)-1-cyclopropylpropan-2-amine hydrochloride is its role as a key intermediate in the synthesis of more complex molecules. Its chiral center allows for further derivatization, enabling the creation of structurally diverse analogs with tailored pharmacological properties. This flexibility has led to several innovative drug candidates being developed in academic and industrial settings. The compound's stability under various reaction conditions also makes it a reliable building block for multi-step synthetic pathways.

Recent studies have highlighted the potential of (R)-1-cyclopropylpropan-2-amine hydrochloride in addressing unmet medical needs. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways relevant to obesity and diabetes. The compound's ability to modulate these pathways suggests its utility as a therapeutic agent for metabolic disorders. Additionally, preclinical studies have demonstrated its efficacy in models of neurological disorders, where chiral amines have shown promise due to their ability to interact with neurotransmitter receptors.

The synthesis of (R)-1-cyclopropylpropan-2-amine hydrochloride presents both challenges and opportunities for synthetic chemists. Traditional methods often involve complex asymmetric synthesis routes that require expensive catalysts and stringent reaction conditions. However, advancements in catalytic asymmetric methods have made it possible to produce this compound more efficiently and cost-effectively. These innovations have opened up new avenues for large-scale production and application in drug development.

The pharmacokinetic properties of (R)-1-cyclopropylpropan-2-amine hydrochloride are another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have shown that the hydrochloride salt form enhances oral bioavailability, making it suitable for oral administration. Furthermore, its metabolic stability suggests that it may exhibit a prolonged half-life, allowing for less frequent dosing.

In conclusion, (R)-1-cyclopropylpropan-2-amine hydrochloride (CAS No. 2230789-64-5) is a versatile and promising compound with significant applications in pharmaceutical chemistry and biochemistry. Its unique structural features and stereochemical properties make it an invaluable intermediate in drug development. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play an increasingly important role in addressing various medical challenges.